Cas no 163451-87-4 (Sulfosuccinimidyl Stearate Sodium)

• Product Name: Sulfosuccinimidyl Stearate Sodium
• CAS No: 163451-87-4
• MF: C₂₂H₄₀NNaO₇S
• MW: 485.610277175903
• CID: 4553778
• Update Time: 2025-06-13

Sulfosuccinimidyl Stearate Sodium Chemical and Physical Properties

Names and Identifiers

• Sulfosuccinimidyl Stearate Sodium

• Inchi： 1S/C22H39NO7S.Na.H/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(25)30-23-20(24)18-19(22(23)26)31(27,28)29;;/h19H,2-18H2,1H3,(H,27,28,29);;
• InChI Key： DIYXIVXXAUEASU-UHFFFAOYSA-N
• SMILES： O(N1C(CC(S(O)(=O)=O)C1=O)=O)C(=O)CCCCCCCCCCCCCCCCC.[NaH]

Additional information on Sulfosuccinimidyl Stearate Sodium

Professional Introduction to Sulfosuccinimidyl Stearate Sodium (CAS No: 163451-87-4)

Sulfosuccinimidyl Stearate Sodium, identified by the Chemical Abstracts Service Number (CAS No) 163451-87-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biotechnological applications. This compound, characterized by its sulfosuccinimidyl and stearate functional groups, plays a pivotal role in various synthetic and biochemical processes. Its unique molecular structure and reactivity make it an invaluable tool for researchers and manufacturers in the development of innovative drug formulations and biopharmaceutical products.

The< strong>Sulfosuccinimidyl Stearate Sodium molecule consists of a stearate ester linked to a sulfosuccinimide moiety, which confers both hydrophobic and hydrophilic properties. This dual nature allows it to interact effectively with both aqueous and lipid-based environments, making it particularly useful in the formulation of liposomes, micelles, and other nanocarriers. These nanocarriers are increasingly employed in targeted drug delivery systems, where precise control over drug release is essential for enhancing therapeutic efficacy.

In recent years, the pharmaceutical industry has witnessed a surge in the use of< strong>Sulfosuccinimidyl Stearate Sodium for the synthesis of conjugates and immunoconjugates. The sulfosuccinimidyl group serves as an efficient coupling agent for the attachment of antibodies, peptides, and other biomolecules to therapeutic agents. This approach has been instrumental in the development of monoclonal antibody-drug conjugates (ADCs), which have revolutionized the treatment of various cancers by delivering cytotoxic agents directly to tumor cells while minimizing side effects on healthy tissues.

Moreover, Sulfosuccinimidyl Stearate Sodium (CAS No: 163451-87-4) has found applications in the field of biomaterials science. Its ability to form stable complexes with proteins and other biomolecules has made it a valuable component in the development of biodegradable scaffolds for tissue engineering. These scaffolds provide structural support for cell growth and differentiation, facilitating the regeneration of damaged tissues and organs.

The compound's utility extends to diagnostic imaging as well. Researchers have explored its potential as a contrast agent in magnetic resonance imaging (MRI) due to its ability to enhance image resolution when administered intravenously. By improving tissue contrast, Sulfosuccinimidyl Stearate Sodium aids in the early detection and accurate staging of diseases, thereby improving patient outcomes.

Recent advancements in synthetic chemistry have further expanded the applications of< strong>Sulfosuccinimidyl Stearate Sodium. Innovations in polymer chemistry have enabled the creation of novel copolymers incorporating this compound, which exhibit enhanced stability and biocompatibility. These copolymers are being tested in clinical trials for their potential use as drug delivery systems, particularly for antiviral and anticancer therapies.

The< strong>Sulfosuccinimidyl Stearate Sodium market is expected to grow significantly in the coming years, driven by increasing demand from pharmaceutical companies seeking advanced materials for drug delivery and diagnostics. The compound's versatility and efficacy make it a cornerstone in modern biotechnology, with ongoing research uncovering new applications that promise to further improve patient care.

In conclusion, Sulfosuccinimidyl Stearate Sodium (CAS No: 163451-87-4) is a multifaceted compound with broad applications across pharmaceuticals, biomaterials, and diagnostic imaging. Its unique properties enable precise molecular modifications and functionalization, making it indispensable in the development of next-generation therapeutics and medical technologies. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing healthcare solutions worldwide.